Cas no 252357-43-0 (2-{[(tert-butoxy)carbonyl]amino}-4,4-difluorobutanoic acid)

• Product Name: 2-{[(tert-butoxy)carbonyl]amino}-4,4-difluorobutanoic acid
• CAS No: 252357-43-0
• MF: C₉H₁₅F₂NO₄
• MW: 239.216510057449
• MDL: MFCD18761982
• CID: 2885552
• PubChem ID: 21063857
• Update Time: 2025-05-24

2-{[(tert-butoxy)carbonyl]amino}-4,4-difluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-((tert-Butoxycarbonyl)amino)-4,4-difluorobutanoic acid
• (R,S)-Boc-2-amino-4,4-difluoro-butyric acid
• (S)-2-(tert-butoxycarbonylamino)-4,4-difluorobutanoicacid
• 4,4-difluoro-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid
• C9H15F2NO4
• 2-{[(tert-butoxy)carbonyl]amino}-4,4-difluorobutanoic acid
• 4378AH
• (S)-2-(tert-butoxycarbonyl)-4,4-difluorobutanoic acid

• MDL： MFCD18761982
• Inchi： 1S/C9H15F2NO4/c1-9(2,3)16-8(15)12-5(7(13)14)4-6(10)11/h5-6H,4H2,1-3H3,(H,12,15)(H,13,14)
• InChI Key： UCCLBCNDXKDPDT-UHFFFAOYSA-N
• SMILES： FC(CC(C(=O)O)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 239.09691428 g/mol
• Monoisotopic Mass: 239.09691428 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 75.6
• Molecular Weight: 239.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{[(tert-butoxy)carbonyl]amino}-4,4-difluorobutanoic acid

Introduction to 2-{[(tert-butoxy)carbonyl]amino}-4,4-difluorobutanoic acid (CAS No. 252357-43-0)

2-{[(tert-butoxy)carbonyl]amino}-4,4-difluorobutanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 252357-43-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a bifunctional structure with both an amine and a carboxylic acid group, is particularly valued for its utility in the synthesis of peptide mimetics and as an intermediate in the development of novel therapeutic agents.

The structure of 2-{[(tert-butoxy)carbonyl]amino}-4,4-difluorobutanoic acid incorporates two key functional groups: a tert-butoxycarbonyl (Boc) protecting group on the amine moiety and a difluorobutanoic acid backbone. The Boc group is widely employed in peptide synthesis to protect the amine functionality during coupling reactions, ensuring selective modification and preventing unwanted side reactions. The presence of two fluorine atoms in the side chain introduces unique electronic and steric properties, which can influence the reactivity and binding affinity of the compound in biological systems.

In recent years, there has been a surge in research focused on the development of fluorinated compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The difluorobutanoic acid moiety in this compound has been explored for its potential to modulate enzyme activity and receptor binding. For instance, studies have demonstrated that fluorinated amino acids can exhibit increased resistance to enzymatic degradation, making them valuable candidates for drug design. This property is particularly relevant in the context of protease inhibition, where maintaining structural integrity under physiological conditions is crucial.

The Boc-protected amine group serves as a versatile handle for further chemical modifications. This functionality allows for easy incorporation into peptide chains or for use as a precursor in the synthesis of more complex molecules. The combination of these features makes 2-{[(tert-butoxy)carbonyl]amino}-4,4-difluorobutanoic acid a valuable building block in medicinal chemistry. Its applications extend beyond peptide synthesis; it has also been investigated as a component in the development of small-molecule inhibitors targeting various disease-related pathways.

One of the most compelling aspects of this compound is its role in drug discovery and development. The fluorine atoms present in the molecule can significantly influence its pharmacological properties by altering electronic distributions and steric interactions. These modifications can lead to improved binding affinity to biological targets, such as enzymes or receptors, which is critical for developing effective therapeutics. For example, fluorinated analogs have shown promise in oncology research, where they can enhance the potency and selectivity of kinase inhibitors.

Recent advancements in computational chemistry have further highlighted the importance of fluorinated compounds like 2-{[(tert-butoxy)carbonyl]amino}-4,4-difluorobutanoic acid. Molecular modeling studies have revealed that fluorine substitution can lead to conformational changes that improve drug-like properties, such as solubility and bioavailability. These insights have guided synthetic chemists in designing more efficient synthetic routes and optimizing molecular structures for better pharmacological outcomes.

The Boc protection strategy remains a cornerstone in peptide chemistry, ensuring that amine functionalities are selectively modified without affecting other reactive sites. This protection-deprotection cycle is essential for constructing complex peptides with high fidelity. The incorporation of fluorinated building blocks like 2-{[(tert-butoxy)carbonyl]amino}-4,4-difluorobutanoic acid into these synthetic protocols has opened new avenues for creating novel peptide-based therapeutics with improved stability and efficacy.

In conclusion, 2-{[(tert-butoxy)carbonyl]amino}-4,4-difluorobutanoic acid (CAS No. 252357-43-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it an indispensable tool for researchers aiming to develop innovative therapeutic agents. The combination of protective groups and fluorine substitution provides a versatile platform for exploring new drug candidates across multiple therapeutic areas. As research continues to uncover the full potential of this compound, it is poised to play an increasingly important role in future medical breakthroughs.